6-chloro-N-isobutyl-2-methylpyrimidin-4-amine

• IUPAC Name: 6-chloro-2-methyl-N-(2-methylpropyl)pyrimidin-4-amine
• InChI: InChI=1S/C9H14ClN3/c1-6(2)5-11-9-4-8(10)12-7(3)13-9/h4,6H,5H2,1-3H3,(H,11,12,13)
• InChI Key: XJJGVNQSZOQYCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)Cl)NCC(C)C
• Molecular Formula: C9H14ClN3
• DSSTOX Substance ID: DTXSID50450859
• Molecular Weight: 199.68 g/mol
• CAS RN: 841260-71-7

Description

6-chloro-N-isobutyl-2-methylpyrimidin-4-amine is a compound with the molecular formula C9H14ClN3. It is also known as CHIM. This compound is a novel pyrimidine derivative.

Molecular Structure Analysis

The molecular weight of 6-chloro-N-isobutyl-2-methylpyrimidin-4-amine is 199.68 g/mol. The InChI representation of the molecule is InChI=1S/C9H14ClN3/c1-6(2)5-11-9-4-8(10)12-7(3)13-9/h4,6H,5H2,1-3H3,(H,11,12,13). The canonical SMILES representation is CC1=NC(=CC(=N1)Cl)NCC(C)C.

Physical And Chemical Properties Analysis

The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It has a rotatable bond count of 3. The exact mass and the monoisotopic mass of the compound are both 199.0876252 g/mol. The topological polar surface area of the compound is 37.8 Ų. The compound has a heavy atom count of 13.

Scientific Research Applications

• Carbonic Anhydrase Inhibitors

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  • Method: These substances are administered either systemically or ophthalmically. The metabolism of these substances differs based on the route of administration.
  • Results: Preliminary results show that these substances and their metabolites are enriched in red blood cells, with a half-life of several weeks after administration.

• Silica-Based Nanoparticles

  • Application: Functionalized silica nanoparticles have been used in various fields due to their distinctive, versatile, and privileged physiochemical characteristics.
  • Method: These nanoparticles are fabricated and functionalized for different applications.
  • Results: They have been used in advanced catalysis, drug delivery, biomedical applications, environmental remediation applications, and wastewater treatment.